Cas no 3870-47-1 (1,2-Ethanediol,1,1,2,2-tetrakis[3-(trifluoromethyl)phenyl]-)
3870-47-1 structure
Product Name:1,2-Ethanediol,1,1,2,2-tetrakis[3-(trifluoromethyl)phenyl]-
CAS No:3870-47-1
MF:C30H18F12O2
MW:638.443570613861
CID:296710
PubChem ID:3857608
Update Time:2025-04-19
1,2-Ethanediol,1,1,2,2-tetrakis[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediol,1,1,2,2-tetrakis[3-(trifluoromethyl)phenyl]-
- 3,3'',3'''',3''''''-Tetrakis(trifluoromethyl)benzopinacole
- 3,3,3,3-Tetrakis(trifluoromethyl)benzopinacole
- 1,1,2,2-tetrakis(3-trifluoromethylphenyl)ethane-1,2-diol
- 3,3',3'',3'''-tetrakis(trifluoromethyl)benzopinacol
- 3,3',3'',3'''-tetrakis(trifluoromethyl)-benzopinacole
- 3,3',3'',3'''-Tetrakis-trifluormethyl-benzpinakon
- AC1MYJF6
- I14-46420
- SBB057314
- SCHEMBL6317752
- UHKNZEHXAJSNBP-UHFFFAOYSA-N
- AKOS015913265
- DTXSID70397434
- 1,1,2,2-tetrakis[3-(trifluoromethyl)phenyl]ethane-1,2-diol
- 3,3',3'',3'''-Tetrakis(trifluoromethyl)benzopinacole
- 3870-47-1
-
- Inchi: 1S/C30H18F12O2/c31-27(32,33)21-9-1-5-17(13-21)25(43,18-6-2-10-22(14-18)28(34,35)36)26(44,19-7-3-11-23(15-19)29(37,38)39)20-8-4-12-24(16-20)30(40,41)42/h1-16,43-44H
- InChI Key: UHKNZEHXAJSNBP-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)C(C1C=CC=C(C(F)(F)F)C=1)(C(C1C=CC=C(C(F)(F)F)C=1)(C1C=CC=C(C(F)(F)F)C=1)O)O)(F)F
Computed Properties
- Exact Mass: 638.11154
- Monoisotopic Mass: 638.1115178g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 44
- Rotatable Bond Count: 5
- Complexity: 812
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 8.4
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.451
- Melting Point: 167-170 °C(lit.)
- Boiling Point: 483.4°Cat760mmHg
- Flash Point: 246.2°C
- Refractive Index: 1.508
- PSA: 40.46
- LogP: 8.93380
- Solubility: Not determined
1,2-Ethanediol,1,1,2,2-tetrakis[3-(trifluoromethyl)phenyl]- Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
3870-47-1 (1,2-Ethanediol,1,1,2,2-tetrakis[3-(trifluoromethyl)phenyl]-) Related Products
- 56430-99-0(1-phenyl-1-3-(trifluoromethyl)phenylpropan-1-ol)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent